Cas no 1219804-68-8 (rac 3-Hydroxybutyric Acid-d4 Sodium Salt)

• Product Name: rac 3-Hydroxybutyric Acid-d4 Sodium Salt
• CAS No: 1219804-68-8
• MF: C₄H₇NaO₃
• MW: 130.110999345779
• CID: 1060696
• Update Time: 2025-05-24

rac 3-Hydroxybutyric Acid-d4 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• rac 3-Hydroxybutyric Acid-d4Sodium Salt
• (±)-β-Hydroxybutyrate-d4 (sodium salt)
• sodium,3,4,4,4-tetradeuterio-3-hydroxybutanoate
• rac 3-Hydroxybutyric Acid-d4 Sodium Salt

• Inchi： 1S/C4H8O3.Na/c1-3(5)2-4(6)7;/h3,5H,2H2,1H3,(H,6,7);/q;+1/p-1/i1D3,3D;
• InChI Key： NBPUSGBJDWCHKC-GRONTCIHSA-M
• SMILES： [Na+].OC([2H])(C([2H])([2H])[2H])CC(=O)[O-]

Computed Properties

• Exact Mass: 131.06200

Experimental Properties

• PSA: 57.53000
• LogP: -0.15810

Additional information on rac 3-Hydroxybutyric Acid-d4 Sodium Salt

rac 3-Hydroxybutyric Acid-d4 Sodium Salt: A Comprehensive Overview

rac 3-Hydroxybutyric Acid-d4 Sodium Salt (CAS No: 1219804-68-8) is a specialized compound that has garnered significant attention in the fields of metabolic research, biochemistry, and drug development. This compound is a deuterated derivative of 3-hydroxybutyric acid, which is a naturally occurring metabolite involved in various biochemical pathways, including ketogenesis and the tricarboxylic acid (TCA) cycle. The deuterium labeling in 3-Hydroxybutyric Acid-d4 Sodium Salt enhances its utility in isotopic studies, making it an invaluable tool for researchers studying metabolic fluxes and enzyme kinetics.

The sodium salt form of this compound ensures good solubility in aqueous solutions, facilitating its use in various experimental setups. Recent advancements in metabolic tracing techniques have highlighted the importance of deuterated compounds like rac 3-Hydroxybutyric Acid-d4 Sodium Salt in understanding complex biological systems. For instance, researchers have employed this compound to study the dynamics of ketone body metabolism in diabetic models, providing insights into potential therapeutic interventions for metabolic disorders.

One of the key applications of rac 3-Hydroxybutyric Acid-d4 Sodium Salt is in the field of metabolomics, where it serves as a stable isotope standard for mass spectrometry-based analyses. Its use allows for precise quantification of endogenous metabolites, enabling researchers to track metabolic changes under various physiological and pathological conditions. Moreover, the compound has been utilized in studies exploring the role of ketone bodies in energy metabolism during fasting or exercise, shedding light on mechanisms that could be harnessed for weight management and athletic performance optimization.

Recent studies have also explored the potential of rac 3-Hydroxybutyric Acid-d4 Sodium Salt in drug development, particularly in the design of targeted therapies for neurodegenerative diseases. Given its structural similarity to endogenous metabolites, this compound has been proposed as a lead molecule for developing agents that modulate mitochondrial function and oxidative stress pathways. Preclinical experiments have demonstrated promising results, with the compound exhibiting neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.

In terms of synthesis, rac 3-Hydroxybutyric Acid-d4 Sodium Salt is typically produced through a combination of fermentation and chemical synthesis techniques. The incorporation of deuterium atoms requires precise control over reaction conditions to ensure high isotopic enrichment. Advances in synthetic methodologies have improved the scalability and cost-effectiveness of producing this compound, making it more accessible to researchers worldwide.

The growing interest in rac 3-Hydroxybutyric Acid-d4 Sodium Salt is also driven by its potential applications in personalized medicine. By enabling precise tracking of metabolic pathways at an individual level, this compound could play a pivotal role in tailoring therapeutic interventions to specific genetic and metabolic profiles. Ongoing research aims to further elucidate its pharmacokinetics and bioavailability, paving the way for its clinical translation.

In conclusion, rac 3-Hydroxybutyric Acid-d4 Sodium Salt (CAS No: 1219804-68-8) stands as a versatile tool with wide-ranging applications across multiple disciplines. Its role as a deuterated metabolite standard positions it at the forefront of modern metabolic research, offering new avenues for understanding complex biological processes and developing innovative therapeutic strategies.